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Compound of Interest

Compound Name: GJ071 oxalate

Cat. No.: B1671565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GJ071 oxalate is a small molecule that has been identified as a potent inducer of Ataxia-

Telangiectasia Mutated (ATM) kinase activity. It functions as a nonsense suppressor, enabling

the read-through of premature termination codons (PTCs) in the ATM gene. This mechanism

allows for the synthesis of a full-length, functional ATM protein in cells carrying specific

nonsense mutations, which are often associated with the genetic disorder Ataxia-Telangiectasia

(A-T). These application notes provide detailed protocols for the preparation of GJ071 oxalate
stock solutions in Dimethyl Sulfoxide (DMSO) and summarize its key characteristics for

effective use in in vitro research settings.

Chemical and Physical Properties
A comprehensive summary of the key quantitative data for GJ071 oxalate is presented in Table

1. This information is essential for accurate preparation of stock solutions and for

understanding the compound's basic characteristics.
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Property Value Reference

Molecular Weight 455.53 g/mol [1][2]

Chemical Formula C₂₀H₂₉N₃O₇S [2]

CAS Number 1216676-34-4 [1][2]

Appearance White to off-white solid

Purity ≥98%

Solubility in DMSO 125 mg/mL (274.41 mM)

Table 1: Quantitative data for GJ071 Oxalate.

Mechanism of Action and Signaling Pathway
GJ071 oxalate's primary mechanism of action is the suppression of nonsense mutations,

which are point mutations in a DNA sequence that result in a premature stop codon. By

enabling the translational machinery to read through these premature stop codons, GJ071
oxalate facilitates the production of the full-length ATM protein. The ATM protein is a critical

kinase in the cellular response to DNA double-strand breaks (DSBs). Upon activation, ATM

initiates a signaling cascade that involves the phosphorylation of numerous downstream

targets, including p53 and CHK2, to orchestrate cell cycle arrest, DNA repair, or apoptosis.
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GJ071 Oxalate Mechanism of Action and ATM Signaling Pathway.

Experimental Protocols
Preparation of a 10 mM GJ071 Oxalate Stock Solution in
DMSO
This protocol details the preparation of a 10 mM stock solution of GJ071 oxalate in DMSO. It is

recommended to use freshly opened, anhydrous DMSO to ensure maximum solubility, as

DMSO is hygroscopic.

Materials:

GJ071 oxalate powder (Molecular Weight: 455.53 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of GJ071 oxalate:

For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 455.53 g/mol = 4.5553 mg

Weighing the compound:
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Carefully weigh out approximately 4.56 mg of GJ071 oxalate powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the GJ071 oxalate
powder.

Vortex the tube vigorously for 1-2 minutes to aid in dissolution.

Sonication (if necessary):

If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic bath

for 5-10 minutes. This will help to break up any small aggregates and facilitate complete

dissolution.

Storage:

Once the GJ071 oxalate is completely dissolved, the stock solution is ready for use.

For short-term storage (up to 1 month), store the stock solution at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.
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Experimental workflow for preparing GJ071 oxalate stock solution.
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Preparation of Working Solutions
The final concentration of GJ071 oxalate for cell-based assays will depend on the specific cell

line and experimental design. Based on literature for analogous compounds, a starting

concentration range of 1 µM to 50 µM is recommended for initial experiments.

Procedure:

Thaw a single-use aliquot of the 10 mM GJ071 oxalate stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium.

Example for a 10 µM working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to make a final volume of 1 mL.

Mix the working solution thoroughly by gentle pipetting or brief vortexing before adding to the

cells.

Safety Precautions
GJ071 oxalate is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO in a well-ventilated area, as it can be absorbed through the skin.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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